Cas no 159092-85-0 (Phenanthrene,3,5,10-trinitro-)

Phenanthrene,3,5,10-trinitro- structure
Phenanthrene,3,5,10-trinitro- structure
Product Name:Phenanthrene,3,5,10-trinitro-
CAS No:159092-85-0
MF:C14H7N3O6
MW:313.221883058548
CID:145674
PubChem ID:154736
Update Time:2025-04-19

Phenanthrene,3,5,10-trinitro- Chemical and Physical Properties

Names and Identifiers

    • Phenanthrene,3,5,10-trinitro-
    • 3,5,10-trinitrophenanthrene
    • 159092-85-0
    • CCRIS 7665
    • DTXSID70166581
    • UNII-TB8P74HQK3
    • TB8P74HQK3
    • Phenanthrene, 3,5,10-trinitro-
    • Inchi: 1S/C14H7N3O6/c18-15(19)9-4-5-10-11(7-9)14-8(6-13(10)17(22)23)2-1-3-12(14)16(20)21/h1-7H
    • InChI Key: BNQOLFUBBDCYHU-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=C2C=CC=C(C2=C2C=C(C=CC2=1)[N+](=O)[O-])[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 313.03351
  • Monoisotopic Mass: 313.03348495g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 0
  • Complexity: 510
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 138Ų

Experimental Properties

  • PSA: 129.42
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